Cas no 68066-55-7 (3-(propan-2-yl)-3-azabicyclo3.3.1nonan-9-one)

• Product Name: 3-(propan-2-yl)-3-azabicyclo3.3.1nonan-9-one
• CAS No: 68066-55-7
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 5040633
• Update Time: 2025-07-15

3-(propan-2-yl)-3-azabicyclo3.3.1nonan-9-one Chemical and Physical Properties

Names and Identifiers

• 3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-one
• NE49115
• Z360053646
• 3-(propan-2-yl)-3-azabicyclo3.3.1nonan-9-one

• Inchi： 1S/C11H19NO/c1-8(2)12-6-9-4-3-5-10(7-12)11(9)13/h8-10H,3-7H2,1-2H3
• InChI Key： XJMQPSKRAIRWLP-UHFFFAOYSA-N
• SMILES： O=C1C2CCCC1CN(C(C)C)C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 1.6
• Topological Polar Surface Area: 20.3

Additional information on 3-(propan-2-yl)-3-azabicyclo3.3.1nonan-9-one

Comprehensive Overview of 3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-one (CAS No. 68066-55-7)

3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-one, with the CAS number 68066-55-7, is a bicyclic organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique azabicyclo[3.3.1]nonane skeleton, which is a key structural motif in many bioactive molecules. Its propan-2-yl substitution enhances its lipophilicity, making it a promising candidate for drug development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics and enzyme inhibition, aligning with current trends in precision medicine.

The 3-azabicyclo[3.3.1]nonane core is known for its conformational rigidity, which is crucial for binding to biological targets with high specificity. This property has led to its exploration in neurodegenerative disease research, a hot topic in 2024 due to the rising global prevalence of conditions like Alzheimer's and Parkinson's. The 9-one functional group further contributes to its reactivity, enabling derivatization for structure-activity relationship (SAR) studies. These studies are frequently searched in academic databases, reflecting the compound's relevance in modern drug discovery.

From a synthetic chemistry perspective, CAS 68066-55-7 is often discussed in forums and publications focusing on green chemistry and sustainable synthesis. Environmental concerns have driven demand for eco-friendly production methods, and this compound's scaffold can be synthesized using catalytic asymmetric reactions—a technique trending in AI-powered literature searches. Its bicyclic amine structure also makes it a valuable intermediate for heterocyclic chemistry, a field with growing industrial applications.

Analytical characterization of 3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-one typically involves advanced techniques like NMR spectroscopy and mass spectrometry, which are frequently queried by chemistry professionals. The compound's chromatographic behavior has been optimized for HPLC purification, addressing a common pain point in organic synthesis workflows. These practical aspects make it a recurring subject in method development discussions across research platforms.

In material science, derivatives of this compound have shown potential in molecular recognition systems, coinciding with increased interest in supramolecular chemistry. Its hydrogen-bonding capacity and steric profile enable design of functional materials, a trending search term among nanotechnology enthusiasts. This multidisciplinary applicability underscores why 68066-55-7 remains a compound of interest across scientific communities.

Safety profiles of azabicyclic compounds like this one are systematically evaluated in ADMET studies (Absorption, Distribution, Metabolism, Excretion, Toxicity), a major focus area for regulatory compliance. The propan-2-yl modification may influence blood-brain barrier permeability—a frequently researched property in CNS drug design. These pharmacological considerations align with current industry emphasis on translational research, bridging laboratory findings to clinical applications.

The commercial availability of CAS 68066-55-7 through specialty chemical suppliers has facilitated its adoption in high-throughput screening campaigns. Its structural complexity versus synthetic accessibility represents an optimal balance sought after in fragment-based drug discovery, a strategy dominating recent medicinal chemistry conferences. Such attributes explain its persistent appearance in pharmaceutical patent literature over the past decade.

Emerging computational approaches, including AI-driven molecular docking, have renewed interest in this compound's 3D pharmacophore features. The bicyclo[3.3.1]nonane system's distinct geometry allows for selective target engagement, a concept heavily searched in computational chemistry circles. These digital innovation synergies position 3-(propan-2-yl)-3-azabicyclo[3.3.1]nonan-9-one at the intersection of traditional synthesis and cutting-edge drug design technologies.